4,4-Dimethyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one

• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 4,4-dimethyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one
• InChI: InChI=1S/C8H14N2O2/c1-7(2)8(3-4-9-5-8)12-6(11)10-7/h9H,3-5H2,1-2H3,(H,10,11)
• InChI Key: XKAOJTMJJIWGSU-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(CCNC2)OC(=O)N1)C

Description

4,4-Dimethyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one is a useful research compound. Its molecular formula is C8H14N2O2 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of benzyl 4,4-dimethyl-2-oxo-1-oxa-3,7-diazaspiro[4.4]nonane-7-carboxylate (0.50 g, 0.0016 mol) (2nd peak from chiral separation) in 20 mL of MeOH was hydrogenated in the presence of 10% Pd/C, under a balloon pressure of hydrogen, for 2 h. After filtering off the catalyst, the filtrate was concentrated to dryness and the resultant residue was used directly in next step. LCMS (M+H) 171.2.